Cas no 81217-06-3 (2-(acetylamino)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)butanamide)

2-(acetylamino)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)butanamide structure
81217-06-3 structure
Product name:2-(acetylamino)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)butanamide
CAS No:81217-06-3
MF:C17H22N4O3
MW:330.381583690643
CID:1802173
PubChem ID:3067303

2-(acetylamino)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)butanamide Chemical and Physical Properties

Names and Identifiers

    • 2-(acetylamino)-N-(1,5-dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)butanamide
    • 2-acetamido-N-(1,5-dimethyl-3-oxo-2-phenylpyrazol-4-yl)butanamide
    • Butyramide, 2-acetamido-N-antipyrinyl-
    • 81217-06-3
    • 2-Acetamido-N-antipyrinylbutyramide
    • BRN 5137431
    • DTXSID801001859
    • N-(1,5-Dimethyl-3-oxo-2-phenyl-2,3-dihydro-1H-pyrazol-4-yl)-2-[(1-hydroxyethylidene)amino]butanimidic acid
    • Inchi: InChI=1S/C17H22N4O3/c1-5-14(18-12(3)22)16(23)19-15-11(2)20(4)21(17(15)24)13-9-7-6-8-10-13/h6-10,14H,5H2,1-4H3,(H,18,22)(H,19,23)
    • InChI Key: KNRQVMOOQOIWGX-UHFFFAOYSA-N
    • SMILES: CCC(C(=O)NC1=C(N(N(C1=O)C2=CC=CC=C2)C)C)NC(=O)C

Computed Properties

  • Exact Mass: 330.16919058g/mol
  • Monoisotopic Mass: 330.16919058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 5
  • Complexity: 552
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 81.8Ų

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